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Compound of Interest

Compound Name:
3-Butoxycarbonylphenylboronic

acid

Cat. No.: B1280315 Get Quote

An In-depth Technical Guide to 3-Butoxycarbonylphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Butoxycarbonylphenylboronic
acid (CAS: 220210-56-0), a versatile reagent in organic synthesis and medicinal chemistry.

This document details its chemical and physical properties, experimental protocols for its

synthesis, its applications in drug development, and essential safety information.

Core Properties and Specifications
3-Butoxycarbonylphenylboronic acid, also known as 3-(tert-Butoxycarbonyl)benzeneboronic

acid, is a white to light yellow crystalline powder.[1] Its chemical structure incorporates a

boronic acid functional group and a tert-butoxycarbonyl (Boc) protecting group, which

enhances its stability and allows for selective reactivity in complex synthetic pathways.[2][3]

Table 1: Chemical and Physical Properties
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Property Value Source(s)

CAS Number 220210-56-0 [1][2][4][5][6]

Molecular Formula C₁₁H₁₅BO₄ [1][2][4][6]

Molecular Weight 222.05 g/mol [2][4][5][6]

Appearance
White to light yellow/off-white

crystalline powder
[1][2]

Melting Point 96-102 °C [1][7]

Boiling Point 375.0 ± 44.0 °C (Predicted) [1][6][8]

Density 1.15 ± 0.1 g/cm³ (Predicted) [1][7]

Purity Typically ≥97% [2]

Solubility Soluble in Methanol [1]

Storage

Keep Cold, in a dry, sealed

place. Some sources suggest

Room Temperature.

[1][6][8]

Table 2: Identification and Data Reference
Identifier Value Source(s)

MDL Number MFCD01630855 [1][2][6]

PubChem ID 2773299 [2][5]

InChI Key
HVJDVHCPCSZDSR-

UHFFFAOYSA-N
[4]

EINECS (EC#) 691-957-9 [1]

Synthesis and Purification Protocol
A common method for synthesizing 3-tert-Butoxycarbonylphenylboronic acid involves the

reaction of m-carboxybenzeneboronic acid with thionyl chloride, followed by esterification with

potassium tert-butoxide.[1][9]
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Experimental Methodology
Materials:

m-Carboxybenzeneboronic acid

Tetrahydrofuran (THF)

Thionyl chloride (SOCl₂)

Potassium tert-butoxide

Acetic acid

Petroleum ether

Water

10L glass reactor with mechanical stirring, thermometer, and constant pressure dropping

funnel

Nitrogen atmosphere

Procedure:[1][9]

Initial Setup: Under a nitrogen atmosphere, add 3 moles of m-carboxybenzeneboronic acid

and 4 kg of tetrahydrofuran to the 10L glass reactor.

Acid Chloride Formation: While stirring and under reflux, slowly add 4.5 moles of thionyl

chloride dropwise. Continue the reaction for 4 hours.

Esterification: Cool the reaction mixture to 0-5°C. Add 7.5 moles of potassium tert-butoxide in

batches. After the addition is complete, continue stirring for 1 hour.

Workup: Add 2 kg of water to the mixture and then acidify with acetic acid. Allow the layers to

separate.

Isolation: Separate the organic phase and concentrate it to obtain the crude product.
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Purification: Recrystallize the crude product using 2 kg of petroleum ether to yield the final

solid product with a purity of approximately 98% and a molar yield of about 95%.[1]

Synthesis Workflow

m-Carboxybenzeneboronic Acid + THF
in Reactor (N2 atm)

Add Thionyl Chloride (SOCl₂)
Reflux for 4 hours

Cool to 0-5°C

Add Potassium tert-butoxide
Stir for 1 hour

Quench with Water
Acidify with Acetic Acid

Phase Separation

Concentrate Organic Phase

Recrystallize with Petroleum Ether

3-Butoxycarbonylphenylboronic Acid
(Purity: ~98%)
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Butoxycarbonylphenylboronic acid.

Applications in Research and Development
This boronic acid derivative is a key building block in organic synthesis, primarily utilized in

Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds.[2][4] These reactions

are fundamental in synthesizing biaryl compounds and other complex organic structures

essential for drug discovery and material science.[4]

Suzuki-Miyaura Coupling
In this reaction, 3-Butoxycarbonylphenylboronic acid serves as the organoboron reagent,

coupling with aryl or vinyl halides in the presence of a palladium catalyst.[4]

Suzuki-Miyaura Cross-Coupling Reaction

Reaction Conditions

3-Butoxycarbonylphenylboronic Acid

Biaryl Compound
(R-Aryl)

Aryl/Vinyl Halide
(R-X)

Palladium(0) Catalyst

Base

Catalyzes

Solvent (e.g., Toluene)

Click to download full resolution via product page

Caption: Role in the Suzuki-Miyaura cross-coupling reaction.
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Drug Development and Medicinal Chemistry
The compound's ability to form reversible covalent bonds with diols makes it a valuable tool for

designing enzyme inhibitors, particularly for serine proteases and glycosidases.[4] This

interaction is crucial for developing new therapeutics, including anticancer and antimicrobial

agents.[4] Notably, it serves as a key pharmaceutical intermediate in the synthesis of the API

Lumacaftor.[5]

Drug Development Pathway

3-Butoxycarbonylphenylboronic Acid

Key Pharmaceutical Intermediate

Synthesis

Active Pharmaceutical Ingredient (API)
e.g., Lumacaftor

Further Synthesis

Therapeutic Application
(e.g., Enzyme Inhibition, Anticancer)

Leads to

Click to download full resolution via product page

Caption: Role as an intermediate in drug development.

Safety and Handling
3-Butoxycarbonylphenylboronic acid is classified as an irritant.[4] It is known to cause skin

and serious eye irritation.[10] Proper personal protective equipment (PPE), including gloves
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and eye/face protection, should be worn during handling.[1]

Table 3: GHS Hazard Information
Hazard Class Code Description Source(s)

Signal Word Warning [4][10]

Pictogram Irritant [4]

Hazard Statements H315 Causes skin irritation. [10]

H319
Causes serious eye

irritation.
[10]

R36/37/38

Irritating to eyes,

respiratory system

and skin.

[1]

Precautionary

Statements
P264

Wash skin thoroughly

after handling.
[10]

P280

Wear protective

gloves/eye

protection/face

protection.

[10]

P302 + P352
IF ON SKIN: Wash

with plenty of water.
[10]

P332 + P313

If skin irritation occurs:

Get medical

advice/attention.

[10]

P337 + P313

If eye irritation

persists: Get medical

advice/attention.

[10]

S26

In case of contact with

eyes, rinse

immediately with

plenty of water and

seek medical advice.

[1]
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Stability and Reactivity
The compound is stable under normal conditions.[10] However, it is incompatible with strong

oxidizing agents. Hazardous decomposition products include carbon monoxide, carbon dioxide,

and boron oxides.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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